Cas no 118131-57-0 (barium hexafluoroacetylacetonate)

• Product Name: barium hexafluoroacetylacetonate
• CAS No: 118131-57-0
• MF: C₁₀H₂BaF₁₂O₄
• MW: 551.428321361542
• MDL: MFCD00075633
• CID: 91476
• PubChem ID: 5702800
• Update Time: 2025-04-18

barium hexafluoroacetylacetonate Chemical and Physical Properties

Names and Identifiers

• barium hexafluoroacetylacetonate
• Barium hexafluoropentanedionate
• BARIUM 1,1,1,5,5,5-HEXAFLUORO-2,4-PENTANEDIONATE
• Barium hexafluoro-2,4-pentanedionate
• Barium hexafluoroacetylacetonate,Ba(CF3COCHCOCF3)2
• barium bis[(2Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate]
• Bariumhexafluoroacetylacetonate99%
• Barium hexafluoroacetylacetonate 99%
• BariuM hexafluoroacetylacetonate, Ba(CF3COCHCOCF3)2
• 118131-57-0
• 2,4-Pentanedione, 1,1,1,5,5,5-hexafluoro-, ion(1-), barium
• Barium bis[(2Z)-1,1,1,5,5,5-hexafluoro-4-oxo-2-penten-2-olate]
• A803886
• AKOS025294141
• barium(2+); 1,1,1,5,5,5-hexafluoro-4-oxo-pent-2-en-2-olate

• MDL： MFCD00075633
• Inchi： 1S/2C5H2F6O2.Ba/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1,12H;/q;;+2/p-2/b2*2-1-;
• InChI Key： WUXISMDFUAVWSS-PAMPIZDHSA-L
• SMILES： [Ba+2].FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F.FC(/C(=C/C(C(F)(F)F)=O)/[O-])(F)F

Computed Properties

• Exact Mass: 551.88100
• Monoisotopic Mass: 344.893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2

Experimental Properties

• Color/Form: Odorless white powder
• Density: g/cm3
• Melting Point: 250 °C (dec.)(lit.)
• Boiling Point: 220
• Flash Point: 22.8°C
• PSA: 52.60000
• LogP: 4.08980
• Solubility: Not determined

barium hexafluoroacetylacetonate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN1564
• WGK Germany：1
• Hazard Category Code： 20/22
• Safety Instruction： S28
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：No
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22
• Packing Group：III
• Hazard Level：6.1